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Compound of Interest

Compound Name: Boc-Asp(OtBu)-OSu

Cat. No.: B558366

An In-depth Technical Guide to Boc-Asp(OtBu)-
OSu

This guide provides essential technical data for researchers, scientists, and professionals in
drug development on the chemical compound Boc-Asp(OtBu)-OSu.

Core Data Presentation

The key quantitative data for Boc-Asp(OtBu)-OSu, also known as Boc-L-aspartic acid 4-tert-
butyl 1-(hydroxysuccinimide) ester, are summarized in the table below for easy reference and
comparison.[1][2]

Parameter Value

CAS Number 50715-50-9[1][2][3][4]
Molecular Weight 386.40 g/mol [1][2][5]
Molecular Formula C17H26N20s[1][2][3]

Purity >98%[1][3]

Appearance White to off-white powder[3]
Melting Point 101-107 °C[3]
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Experimental Protocols

While this guide does not detail specific experimental protocols, Boc-Asp(OtBu)-OSu is a
commonly used amino acid derivative in solid-phase peptide synthesis (SPPS). The Boc (tert-
butyloxycarbonyl) group serves as a protecting group for the amine terminus, while the OSu (N-
hydroxysuccinimide) ester is an activating group for the carboxyl terminus, facilitating peptide
bond formation. The OtBu (tert-butyl) group protects the side chain carboxyl group of the
aspartic acid residue.

A typical experimental workflow involving this compound would include:

Deprotection: Removal of the N-terminal protecting group from the growing peptide chain
attached to a solid support.

e Coupling: Introduction of Boc-Asp(OtBu)-OSu to the deprotected N-terminus of the peptide
chain. The activated OSu ester reacts with the free amine to form a new peptide bond.

e Washing: Removal of excess reagents and byproducts.

» Repetition: Steps 1-3 are repeated with subsequent amino acid derivatives to elongate the
peptide chain.

» Cleavage and Deprotection: Once the desired peptide sequence is assembled, the peptide is
cleaved from the solid support, and all protecting groups (including the OtBu group on the
aspartic acid side chain) are removed, typically using a strong acid such as trifluoroacetic
acid (TFA).

Mandatory Visualization

The following diagram illustrates the relationship between the chemical compound and its key
identifiers.
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Caption: Key identifiers for Boc-Asp(OtBu)-OSu.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Boc-Asp(OtBu)-OSu CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b558366#boc-asp-otbu-osu-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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